Cas no 320574-74-1 (6-prop-2-enoxy-2,3-dihydroinden-1-one)

• Product Name: 6-prop-2-enoxy-2,3-dihydroinden-1-one
• CAS No: 320574-74-1
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• MDL: MFCD14204368
• CID: 1449674
• PubChem ID: 636860
• Update Time: 2025-06-07

6-prop-2-enoxy-2,3-dihydroinden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-prop-2-enoxy-2,3-dihydroinden-1-one
• 6-allyloxy-indan-1-one
• AC1LCT1Y
• 6-(allyloxy)indan-1-one
• SureCN1555495
• 6-ALLYLOXYINDAN-1-ONE
• AB1008510
• 1H-inden-1-one, 2,3-dihydro-6-(2-propenyloxy)-
• W11097
• VMA57474
• SCHEMBL1555495
• DTXSID40348392
• 320574-74-1
• 6-(prop-2-en-1-yloxy)-2,3-dihydro-1H-inden-1-one
• A923704
• 6-(Allyloxy)-2,3-dihydro-1H-inden-1-one
• CS-0038933
• AS-57574
• AKOS015951207
• InChI=1/C12H12O2/c1-2-7-14-10-5-3-9-4-6-12(13)11(9)8-10/h2-3,5,8H,1,4,6-7H

• MDL： MFCD14204368
• Inchi： 1S/C12H12O2/c1-2-7-14-10-5-3-9-4-6-12(13)11(9)8-10/h2-3,5,8H,1,4,6-7H2
• InChI Key： QWRWXXQGESYKNJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC2=C(C=1)C(CC2)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

6-prop-2-enoxy-2,3-dihydroinden-1-one Security Information

• Storage Condition：(BD336595)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-prop-2-enoxy-2,3-dihydroinden-1-one

Introduction to 6-prop-2-enoxy-2,3-dihydroinden-1-one (CAS No. 320574-74-1) and Its Emerging Applications in Chemical Biology

6-prop-2-enoxy-2,3-dihydroinden-1-one, identified by the chemical identifier CAS No. 320574-74-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic molecule belongs to the dihydroindene class, characterized by a fused benzene and cyclopentane ring system, which is further functionalized with an alkoxy and enoate group. The presence of these functional moieties not only imparts distinct electronic and steric properties but also opens up a wide array of potential applications in medicinal chemistry and drug discovery.

The compound’s molecular framework suggests strong interactions with biological targets, making it a promising candidate for developing novel therapeutic agents. Recent studies have highlighted its potential in modulating enzyme activity and interacting with biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The prop-2-enoxy substituent, in particular, has been shown to enhance binding affinity and metabolic stability, key factors in drug design.

Emerging research indicates that derivatives of 6-prop-2-enoxy-2,3-dihydroinden-1-one exhibit notable bioactivity in preclinical models. For instance, studies have demonstrated its ability to inhibit specific kinases involved in tumor progression by disrupting aberrant signaling cascades. The dihydroindene core is known for its ability to engage with aromatic pockets in proteins, a feature that has been exploited in the design of small-molecule inhibitors. Furthermore, the enoate group can participate in hydrogen bonding or form ester-like interactions with polar residues in target proteins, enhancing binding specificity.

The synthesis of 6-prop-2-enoxy-2,3-dihydroinden-1-one involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the dihydroindene scaffold efficiently. These synthetic strategies not only facilitate the production of the parent compound but also allow for easy modification of its structure to generate libraries of analogs for high-throughput screening.

In the realm of drug discovery, the structural versatility of 6-prop-2-enoxy-2,3-dihydroinden-1-one makes it an attractive scaffold for structure-based drug design. Computational modeling studies have revealed that this compound can adopt multiple conformations that optimize interactions with biological targets. Such conformational flexibility is often a critical determinant of drug efficacy and selectivity. Additionally, the compound’s solubility profile and pharmacokinetic properties have been optimized through structural modifications, ensuring better absorption and reduced toxicity in vivo.

Recent advances in chemical biology have leveraged 6-prop-2-enoxy-2,3-dihydroinden-1-one as a tool to probe biological mechanisms. For example, researchers have used this compound to investigate the role of specific enzymes in disease pathogenesis. Its ability to selectively inhibit certain enzymatic activities has provided valuable insights into cellular signaling networks and has paved the way for developing targeted therapies. Moreover, the compound’s interaction with membrane receptors has been explored as a potential strategy for treating neurological disorders characterized by aberrant receptor signaling.

The future prospects of 6-prop-2-enoxy-2,3-dihydroinden-1-one are vast and multifaceted. Ongoing research aims to expand its therapeutic applications by exploring its potential in treating infectious diseases and metabolic disorders. Innovations in synthetic chemistry are expected to yield novel derivatives with enhanced bioactivity and reduced side effects. Furthermore, interdisciplinary approaches combining computational chemistry with experimental biology will further elucidate the mechanistic basis of its pharmacological effects.

In conclusion, 6-prop-2-enoxy-2,3-dihydroinden-1-one (CAS No. 320574-74-1) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and promising bioactivity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in human health.